Cas no 1394969-56-2 (1,2,4Triazolo1,5-apyridin-6-ol)

• Product Name: 1,2,4Triazolo1,5-apyridin-6-ol
• CAS No: 1394969-56-2
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 5039807
• PubChem ID: 83815070
• Update Time: 2026-02-28

1,2,4Triazolo1,5-apyridin-6-ol Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridin-6-ol
• SCHEMBL19023337
• 1394969-56-2
• DB-406212
• E74331
• [1,?2,?4]?Triazolo[1,?5-?a]?pyridin-?6-?ol
• BS-45371
• 1,2,4Triazolo1,5-apyridin-6-ol

• Inchi： 1S/C6H5N3O/c10-5-1-2-6-7-4-8-9(6)3-5/h1-4,10H
• InChI Key： BKACGNZMGNZVIM-UHFFFAOYSA-N
• SMILES： OC1C=CC2=NC=NN2C=1

Computed Properties

• Exact Mass: 135.043261791g/mol
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 1,2,4Triazolo1,5-apyridin-6-ol

1,2,4-Triazolo[1,5-a]pyridin-6-ol (CAS No. 1394969-56-2): A Comprehensive Overview

1,2,4-Triazolo[1,5-a]pyridin-6-ol (CAS No. 1394969-56-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic amines and is characterized by its unique structural features, which include a triazole ring fused to a pyridine ring. The presence of these rings imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various applications.

The chemical structure of 1,2,4-Triazolo[1,5-a]pyridin-6-ol consists of a triazole ring (a five-membered ring with three nitrogen atoms) fused to a pyridine ring (a six-membered aromatic ring with one nitrogen atom). The hydroxyl group (-OH) attached to the pyridine ring at the 6-position further enhances its reactivity and solubility. This combination of structural elements provides a robust platform for exploring its potential in drug discovery and development.

In recent years, 1,2,4-Triazolo[1,5-a]pyridin-6-ol has been extensively studied for its pharmacological properties. One of the key areas of interest is its potential as an inhibitor of various enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory activity against specific kinases, which are crucial enzymes involved in cell signaling pathways. This property makes it a promising lead compound for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Another significant aspect of 1,2,4-Triazolo[1,5-a]pyridin-6-ol is its ability to modulate G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in numerous physiological processes. By interacting with these receptors, 1,2,4-Triazolo[1,5-a]pyridin-6-ol can influence signaling pathways involved in neurotransmission, hormone regulation, and immune responses. This makes it a potential candidate for treating neurological disorders and other conditions mediated by GPCR dysregulation.

The synthesis of 1,2,4-Triazolo[1,5-a]pyridin-6-ol has been optimized through various synthetic routes. One common approach involves the reaction of 2-amino-3-cyanopyridine with hydrazine to form the triazole ring. Subsequent steps include the introduction of the hydroxyl group through hydrolysis or other chemical transformations. These synthetic methods have been refined to improve yield and purity, making it feasible to produce large quantities of the compound for further research and development.

In addition to its pharmacological properties, 1,2,4-Triazolo[1,5-a]pyridin-6-ol has also been investigated for its potential as a fluorescent probe. The presence of the triazole and pyridine rings imparts unique optical properties to the molecule, making it suitable for applications in bioimaging and sensing. Fluorescent probes derived from this compound can be used to visualize cellular processes in real-time, providing valuable insights into biological mechanisms at the molecular level.

Clinical trials involving derivatives of 1,2,4-Triazolo[1,5-a]pyridin-6-ol have shown promising results in preclinical studies. For example, one derivative has demonstrated significant anti-tumor activity in animal models of cancer. These findings have paved the way for further clinical evaluation and potential therapeutic applications. However, more extensive studies are needed to fully understand the safety and efficacy profile of these compounds in human subjects.

The environmental impact of 1,2,4-Triazolo[1,5-a]pyridin-6-ol is another important consideration in its development as a pharmaceutical agent. Researchers are actively investigating methods to synthesize this compound using green chemistry principles to minimize environmental footprint and ensure sustainable production practices. These efforts align with the growing emphasis on eco-friendly approaches in chemical synthesis and pharmaceutical manufacturing.

In conclusion, 1,2,4-Triazolo[1,5-a]pyridin-6-ol (CAS No. 1394969-56-2) is a multifaceted compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its potential therapeutic uses and environmental impact. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.